1-Benzyl-4,4-dimethyl-1,4-azasilinane

• Molecular Formula: C13H21NSi
• Molecular Weight: 219.40 g/mol
• IUPAC Name: 1-benzyl-4,4-dimethyl-1,4-azasilinane
• InChI: InChI=1S/C13H21NSi/c1-15(2)10-8-14(9-11-15)12-13-6-4-3-5-7-13/h3-7H,8-12H2,1-2H3
• InChI Key: ZZYQJWSDXGZOTG-UHFFFAOYSA-N
• Canonical SMILES: C[Si]1(CCN(CC1)CC2=CC=CC=C2)C

Description

1-Benzyl-4,4-dimethyl-1,4-azasilinane is a useful research compound. Its molecular formula is C13H21NSi and its molecular weight is 219.40 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Benzylamine (17.56 g, 0.16 mol) and K2CO3 (3.4 g, 24.6 mmol) are added to a solution of bis(2-bromoethyl)dimethylsilane 2(4.0 g, 16.4 mmol) in Dichloromethane (DCM). The mixture is then refluxed for 16 h. Water is added and the aqueous layer is extracted with DCM. It is then washed with 5% sodiumhydroxide (NaOH) solution, dried and concentrated. The product is purified by column chromatography on silica using hexane-ethylacetate mixtures to obtain the product as a colorless liquid 3 (2.1 g) in 59% yield.

Synthesis routes and methods II

Procedure details

Benzylamine (20 mL, 182 mmol) and Et3N (15.2 mL, 109 mmol) are added to a solution of bis-(bromomethyl) dimethylsilane 2 (10 g, 36.5 mmol) in chloroform (100 mL). The mixture is then refluxed for 16 h. 5% sodiumhydroxide solution (150 mL) is then added and the aqueous layer is extracted with dichloromethane (DCM, 2×100 mL). It is then washed with brine (200 mL), dried and concentrated. The product is purified by column chromatography on silica gel using hexane-EtOAc mixtures to obtain the product 3 as a light yellow liquid (4.3 g) in 54% yield.